Cas no 121343-80-4 (3-Pyridinecarboxylicacid, 6-(fluoromethyl)-)

• Product Name: 3-Pyridinecarboxylicacid, 6-(fluoromethyl)-
• CAS No: 121343-80-4
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• CID: 104752
• PubChem ID: 19865915
• Update Time: 2025-08-04

3-Pyridinecarboxylicacid, 6-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-(fluoromethyl)-
• 3-Pyridinecarboxylicacid,6-(fluoromethyl)-(9CI)
• 6-(fluoromethyl)pyridine-3-carboxylic acid
• SCHEMBL9319315
• EN300-4286052
• 121343-80-4
• DTXSID50600791

• Inchi： 1S/C7H6FNO2/c8-3-6-2-1-5(4-9-6)7(10)11/h1-2,4H,3H2,(H,10,11)
• InChI Key： ORXKMNLVJJXPQE-UHFFFAOYSA-N
• SMILES： FCC1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylicacid, 6-(fluoromethyl)-

3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- (CAS No. 121343-80-4): A Comprehensive Overview

The compound 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)-, identified by the CAS registry number 121343-80-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug discovery and materials science. The structure of this compound consists of a pyridine ring with a carboxylic acid group at position 3 and a fluoromethyl substituent at position 6, making it a unique derivative with potential for various chemical modifications and functional applications.

The synthesis of 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- involves several steps, including the preparation of the pyridine ring and subsequent functionalization to introduce the carboxylic acid and fluoromethyl groups. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for constructing such complex molecules. For instance, researchers have employed transition metal-catalyzed coupling reactions to achieve high yields and purity levels in the synthesis process.

The chemical structure of this compound plays a pivotal role in its reactivity and biological activity. The presence of the fluoromethyl group at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and enhance its ability to participate in various chemical transformations. This feature makes 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- a valuable building block for constructing more complex molecules with tailored functionalities.

In terms of applications, this compound has shown promise in several areas, including drug development and material science. In pharmacology, derivatives of pyridine carboxylic acids are often explored for their potential as inhibitors of specific enzymes or receptors involved in disease pathways. Recent studies have demonstrated that 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- exhibits selective binding to certain protein targets, making it a candidate for further investigation as a therapeutic agent.

Beyond pharmacology, this compound has also been utilized in materials science as a precursor for synthesizing advanced materials with unique electronic properties. For example, researchers have incorporated this molecule into polymer frameworks to create materials with enhanced conductivity and stability under various environmental conditions.

The latest research on 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- has focused on understanding its interactions with biological systems at the molecular level. By employing advanced spectroscopic techniques and computational modeling, scientists have gained insights into how this compound interacts with cellular components and influences cellular signaling pathways.

In conclusion, 3-Pyridinecarboxylic Acid, 6-(Fluoromethyl)- (CAS No. 121343-80-4) is a versatile compound with significant potential in multiple fields due to its unique chemical structure and functional groups. Ongoing research continues to uncover new applications and mechanisms of action for this molecule, positioning it as an important tool in modern chemistry and biology.